5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• IUPAC Name: (5Z)-5-[(2-bromophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C11H6BrN3OS/c12-8-4-2-1-3-7(8)5-9-10(16)15-11(17-9)13-6-14-15/h1-6H/b9-5-
• InChI Key: OOSJPNZPICYRMK-UITAMQMPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)N3C(=NC=N3)S2)Br
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)N3C(=NC=N3)S2)Br
• Molecular Formula: C11H6BrN3OS
• Molecular Weight: 308.16 g/mol

Description

5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole-based heterocycles and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or proteins in the body that are involved in various disease processes.
Biochemical and Physiological Effects:
Studies have shown that 5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can have significant biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, reduce inflammation, and exhibit antimicrobial activity. Additionally, this compound has been shown to have low toxicity and minimal side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one in lab experiments is its potential therapeutic properties. This compound has shown promising results in various disease models, making it a valuable tool for researchers. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research involving 5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one. One potential direction is to explore its potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, researchers can investigate the mechanism of action of this compound to gain a better understanding of its biochemical and physiological effects. Finally, further studies can be conducted to optimize the synthesis method of this compound and improve its solubility in water.
In conclusion, 5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a promising compound that has shown potential therapeutic applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its role in disease treatment.

Synthesis Methods

The synthesis of 5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has been reported by several researchers. One of the most widely used methods involves the reaction of 2-bromobenzaldehyde with thiosemicarbazide in the presence of acetic acid and sodium acetate. The resulting product is then treated with potassium hydroxide to obtain the final compound.

Scientific Research Applications

5-(2-bromobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has shown promising results in various scientific research applications. One of the most significant applications is in the field of medicinal chemistry, where this compound has been explored for its potential therapeutic properties. It has been reported to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities.